T338C Src-IN-2
T338C Src-IN-2
T338C Src-IN-2 is a potent mutant c-Src T338C kinase inhibitor with IC50 of 317 nM; also inhibits T338C/V323A and T338C/V323S with IC50 of 57 nM/19 nM.
Brand Name:
Vulcanchem
CAS No.:
1351927-00-8
VCID:
VC0002643
InChI:
InChI=1S/C17H18FN5O/c1-10(2)23-17-15(16(19)20-9-21-17)13(22-23)7-11-4-3-5-12(6-11)14(24)8-18/h3-6,9-10H,7-8H2,1-2H3,(H2,19,20,21)
SMILES:
CC(C)N1C2=NC=NC(=C2C(=N1)CC3=CC(=CC=C3)C(=O)CF)N
Molecular Formula:
C17H18FN5O
Molecular Weight:
327.363
T338C Src-IN-2
CAS No.: 1351927-00-8
Inhibitors
VCID: VC0002643
Molecular Formula: C17H18FN5O
Molecular Weight: 327.363
| CAS No. | 1351927-00-8 |
|---|---|
| Product Name | T338C Src-IN-2 |
| Molecular Formula | C17H18FN5O |
| Molecular Weight | 327.363 |
| IUPAC Name | 1-[3-[(4-amino-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-3-yl)methyl]phenyl]-2-fluoroethanone |
| Standard InChI | InChI=1S/C17H18FN5O/c1-10(2)23-17-15(16(19)20-9-21-17)13(22-23)7-11-4-3-5-12(6-11)14(24)8-18/h3-6,9-10H,7-8H2,1-2H3,(H2,19,20,21) |
| Standard InChIKey | WEPKWIAJJGCTLW-UHFFFAOYSA-N |
| SMILES | CC(C)N1C2=NC=NC(=C2C(=N1)CC3=CC(=CC=C3)C(=O)CF)N |
| Description | T338C Src-IN-2 is a potent mutant c-Src T338C kinase inhibitor with IC50 of 317 nM; also inhibits T338C/V323A and T338C/V323S with IC50 of 57 nM/19 nM. |
| Reference | [1]. Garske AL, et al. Chemical genetic strategy for targeting protein kinases based on covalent complementarity. Proc Natl Acad Sci U S A. 2011 Sep 13;108(37):15046-52. |
| PubChem Compound | 54751746 |
| Last Modified | Nov 11 2021 |
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